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This guide provides an objective comparison of the mechanical properties of Healon, a widely
used ophthalmic viscosurgical device (OVD), against other commercially available biomaterials
such as Provisc, Viscoat, and Amvisc. The selection of an appropriate OVD is critical for the
safety and efficacy of ocular surgery, with mechanical properties like viscoelasticity,
cohesiveness, and pseudoplasticity playing a pivotal role in surgical outcomes. This document
summarizes key performance data, details the experimental methodologies used for their
characterization, and provides visual workflows to aid in product selection.

Comparative Mechanical Properties of Ophthalmic
Viscosurgical Devices

The mechanical behavior of an OVD dictates its performance during different stages of
ophthalmic surgery. Cohesive OVDs, like Healon, are characterized by high viscosity and
molecular weight, making them ideal for creating and maintaining space within the anterior
chamber. Dispersive OVDs, such as Viscoat, have lower viscosity and molecular weight, which
allows them to coat and protect intraocular tissues effectively. The following tables summarize
the key mechanical and physical properties of Healon and its common alternatives.
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Molecular Viscosity (cP
Product Composition Weight at 1s—* shear Classification
(Daltons) rate, 25°C)
1.0% Sodium o )
Healon® PRO 3.2 million 150,000 Cohesive
Hyaluronate
] 1.0% Sodium o )
ProVisc® 2.4 million 39,000 Cohesive
Hyaluronate
3.0% Sodium
] Hyaluronate, ] ]
Viscoat® - 600,000 40,000 Dispersive
4.0% Chondroitin
Sulfate
_ 1.2% Sodium . .
Amvisc® >1.0 million 40,000 Cohesive
Hyaluronate
Healon GV® 1.4% Sodium o N ]
5.0 million Not Specified Cohesive
PRO Hyaluronate
2.3% Sodium - - ) )
Healon5® PRO Not Specified Not Specified Viscoadaptive
Hyaluronate
) 1.6% Sodium Medium/Cohesiv
Amvisc® Plus >80,000 55,700

Hyaluronate

e

Table 1: Comparative data for various ophthalmic viscosurgical devices. Data compiled from
publicly available product literature from Johnson & Johnson, Alcon, and Bausch + Lomb.[1][2]

[3]
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Osmolality

Product pH Cannula Size
(mOsmlkg)

Healon® PRO 302 70-75 27G

ProVisc® 310 6.8-7.5 27G

Viscoat® 325 Not Specified 27G

Amvisc® 320 Not Specified 27G

Healon GV® PRO Not Specified 7.0-75 Not Specified
Healon5® PRO Not Specified Not Specified Not Specified
Amvisc® Plus 340 Not Specified 27G

Table 2: Additional physical properties of the compared ophthalmic viscosurgical devices. Data
compiled from publicly available product literature.[1][2][3]

Experimental Protocols

The characterization of the mechanical properties of OVDs is primarily conducted through
rheological measurements, with tensile strength testing being more relevant for solid or highly
cross-linked hydrogels.

Rheometry for Viscoelastic Properties (Based on ISO
15798:2013)

Rheological properties are determined using a rotational rheometer to understand the
viscoelastic behavior of the OVDs under different shear conditions, simulating their behavior
during surgical maneuvers.[4][5][6]

Objective: To measure the shear viscosity, complex viscosity (n*), elastic modulus (G'), and
viscous modulus (G") of the OVD.

Equipment:

« Rotational rheometer with a Peltier plate for temperature control.
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o Cone-plate or parallel plate measuring system.
Methodology:

o Sample Preparation: The OVD is allowed to equilibrate to the testing temperature (typically
25°C).

o Loading: A sufficient amount of the OVD is carefully placed onto the lower plate of the
rheometer to ensure the gap between the plates is completely filled without air bubbles. A
standard loading sequence is used for consistency.

e Oscillatory Testing (Frequency Sweep):

o A strain-controlled frequency sweep is performed within the linear viscoelastic region
(LVER) of the material.

o The test is conducted over a range of frequencies (e.g., 0.1 to 100 Hz) at a constant, low
strain.

o This test measures the elastic (storage) modulus (G'), which represents the solid-like
behavior, and the viscous (loss) modulus (G"), which represents the liquid-like behavior,
as a function of frequency.

o The complex viscosity (n*) is also determined, which is a measure of the total resistance
to flow under oscillatory shear.

e Steady Shear Testing (Viscosity Curve):
o The viscosity is measured over a range of shear rates (e.g., 0.001 s~1to 100 s™1).
o The shear rate is increased in logarithmic increments.

o This test generates a flow curve, plotting viscosity as a function of shear rate, which
demonstrates the shear-thinning (pseudoplastic) nature of the OVD.

o The zero-shear viscosity (no), the viscosity at very low shear rates, is a key parameter
obtained from this test.
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Tensile Strength Testing for Hydrogels

While not a standard test for ophthalmic viscosurgical devices which are typically gels, tensile
strength is a critical parameter for solid biomaterials and highly cross-linked hydrogels. No
specific tensile strength data for Healon, Provisc, Viscoat, or Amvisc was found in the reviewed
literature. A general protocol for hydrogel tensile testing is provided below.

Objective: To determine the ultimate tensile strength (UTS), elongation at break, and Young's
modulus of a hydrogel.

Equipment:

o Universal Testing Machine (UTM) with a suitable load cell.

e Custom grips for holding the hydrogel samples.

e Molds for preparing standardized dumbbell-shaped specimens.
Methodology:

o Sample Preparation: Hydrogel samples are prepared in standardized shapes (e.g.,
dumbbell-shaped) to ensure uniform stress distribution during the test.

e Mounting: The specimen is carefully mounted between the grips of the UTM, ensuring it is
aligned with the direction of the pull and not pre-stressed.

o Testing:

o The UTM applies a uniaxial tensile load to the sample at a constant rate of extension until
the sample fractures.

o The applied force and the corresponding elongation of the sample are continuously
recorded.

o Data Analysis:

o The engineering stress is calculated by dividing the applied force by the original cross-
sectional area of the sample.
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o The engineering strain is calculated by dividing the change in length by the original length
of the sample.

o A stress-strain curve is plotted.
o The ultimate tensile strength (UTS) is the maximum stress the material can withstand.
o The elongation at break is the maximum strain the material undergoes before fracturing.

o The Young's modulus (a measure of stiffness) is calculated from the initial linear portion of
the stress-strain curve.

Visualizing OVD Selection and Application

The choice of OVD is highly dependent on the specific requirements of each step in a surgical
procedure like cataract surgery. The following diagrams illustrate the decision-making process
and a common surgical technique involving the use of different types of OVDs.
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Cataract Surgery Stage
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Caption: OVD selection workflow for different stages of cataract surgery.

The "Soft-Shell Technique" is a common strategy that leverages the properties of both cohesive
and dispersive OVDs to provide optimal surgical conditions.
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Initiate Soft-Shell Technique

Step 1: Inject Dispersive OVD
(e.g., Viscoat)

Action: Coats and protects Step 2: Inject Cohesive OVD
the corneal endothelium (e.g., Healon) under the dispersive layer

Action: Pushes dispersive OVD against endothelium . ...
. Proceed with Phacoemulsification
and deepens the anterior chamber

Click to download full resolution via product page

Caption: Workflow for the Soft-Shell Technique in ophthalmic surgery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Analysis of the Mechanical Strength of
Healon and Other Ophthalmic Biomaterials]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b117162#benchmarking-the-mechanical-strength-of-
healon-against-other-biomaterials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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